Cas no 1564532-44-0 (2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine)

• Product Name: 2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine
• CAS No: 1564532-44-0
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5578537
• Update Time: 2025-05-20

2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-fluoro-N-[(tetrahydro-2-furanyl)methyl]-
• 2-Fluoro-N-[(oxolan-2-yl)methyl]pyridin-4-amine
• 2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine

• Inchi： 1S/C10H13FN2O/c11-10-6-8(3-4-12-10)13-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7H2,(H,12,13)
• InChI Key： MIXQSHXXOZXLEN-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(NCC2CCCO2)=C1

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 345.2±27.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on 2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine

Introduction to Compound CAS No. 1564532-44-0: 2-Fluoro-N-(oxolan-2-yl)methylpyridin-4-amine

The compound with CAS No. 1564532-44-0, known as 2-fluoro-N-(oxolan-2-yl)methylpyridin-4-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule combines a pyridine ring, a fluoro substituent, and an oxolane (tetrahydrofuran) group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the fluoro group in this compound enhances its lipophilicity and metabolic stability, which are crucial properties for drug candidates. Moreover, the oxolane group introduces a cyclic ether functionality, which can participate in various chemical reactions, such as nucleophilic additions or ring-opening reactions, further expanding its utility.

The synthesis of 2-fluoro-N-(oxolan-2-yl)methylpyridin-4-amine involves a multi-step process that typically includes fluorination of the pyridine ring followed by substitution reactions to introduce the oxolane group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of applications, this compound has shown promise in the development of antimicrobial agents. Studies conducted in vitro have demonstrated its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, particularly in the context of creating bioisosteres or prodrugs with improved pharmacokinetic profiles.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. This computational approach has been instrumental in designing more efficient synthetic pathways and identifying potential applications in fields such as optoelectronics and sensors.

Furthermore, recent advancements in green chemistry have led to the development of eco-friendly methods for synthesizing this compound. By utilizing renewable feedstocks and minimizing waste generation, these methods align with global efforts to promote sustainable chemical practices. The adoption of such techniques not only reduces environmental impact but also lowers production costs, making this compound more accessible for industrial applications.

In conclusion, CAS No. 1564532-44-0, or 2-fluoro-N-(oxolan-2-yli)methylpyridin-4-amini, represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial use. Its unique combination of structural features and functional groups positions it as a key player in diverse areas ranging from drug discovery to advanced materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.